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Get Quote

A notable scarcity of published scientific literature exists regarding the specific anthelmintic

properties of epi-doramectin. This technical guide aims to address the current state of

knowledge, highlighting the absence of quantitative efficacy data and detailed experimental

protocols for this specific epimer. Epi-doramectin is identified as a base-catalyzed

intermediate in the decomposition of the well-established anthelmintic, doramectin[1]. To

provide a comprehensive understanding within this chemical family, this document will focus on

the extensive data available for the parent compound, doramectin, as a proxy for the type of

technical information sought by researchers, scientists, and drug development professionals. It

is crucial to emphasize that the following data and protocols pertain to doramectin and not epi-
doramectin, for which biological activity has not been reported in published literature[1].

Quantitative Anthelmintic Efficacy of Doramectin
Doramectin, a macrocyclic lactone, has demonstrated broad-spectrum efficacy against a

variety of nematode parasites in livestock. The following tables summarize the quantitative data

from multiple studies, showcasing its potency.

Table 1: Efficacy of Doramectin against Gastrointestinal and Pulmonary Nematodes in Cattle
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Nematode Species Stage Efficacy (%) Reference

Ostertagia ostertagi

(including inhibited)
Adult & Immature ≥99.6 [2]

Ostertagia lyrata Adult & Immature ≥99.6 [2]

Haemonchus placei Adult & Immature ≥99.6 [2]

Trichostrongylus axei Adult & Immature ≥99.6 [2]

Trichostrongylus

colubriformis
Adult & Immature ≥99.6 [2]

Cooperia oncophora

(including inhibited)
Adult & Immature ≥99.6 [2]

Cooperia pectinata Adult & Immature ≥99.6 [2]

Cooperia punctata Adult & Immature ≥99.6 [2]

Cooperia spatulata Adult & Immature ≥99.6 [2]

Cooperia surnabada Adult & Immature ≥99.6 [2]

Bunostomum

phlebotomum
Adult & Immature ≥99.6 [2]

Strongyloides

papillosus
Adult & Immature ≥99.6 [2]

Oesophagostomum

radiatum
Adult & Immature ≥99.6 [2]

Dictyocaulus viviparus Adult & Immature ≥99.6 [2]

Trichostrongylus

longispicularis
Adult 93.1 [2]

Nematodirus

spathiger
Adult 96.5 [2]

Trichuris spp. Adult 94.6 [2]
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Nematodirus

helvetianus
Adult & L4 73.3 - 75.5 [2]

Table 2: Efficacy of Doramectin against Nematode Parasites in Swine

Nematode Species Stage Efficacy (%) Reference

Hyostrongylus rubidus Adult & L4 ≥98 [3]

Ascaris suum Adult & L4 ≥98 [3]

Strongyloides ransomi Adult & L4 ≥98 [3]

Oesophagostomum

dentatum
Adult & L4 ≥98 [3]

Oesophagostomum

quadrispinulatum
Adult & L4 ≥98 [3]

Metastrongylus spp. Adult & L4 ≥98 [3]

Stephanurus dentatus Adult & L4 ≥98 [3]

Trichuris suis Adult 87 [3]

Trichuris suis L4 79 [3]

Mechanism of Action: Glutamate-Gated Chloride
Channels
The primary anthelmintic mechanism of doramectin, like other avermectins, involves the

potentiation of glutamate-gated chloride channels (GluCls) in the nerve and muscle cells of

invertebrates[4][5]. These channels are unique to invertebrates, which contributes to the

favorable safety profile of these drugs in mammalian hosts[4][5]. The binding of doramectin to

GluCls leads to an influx of chloride ions, causing hyperpolarization of the neuronal or muscle

cell membrane. This results in the flaccid paralysis and subsequent death of the parasite[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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